Enhanced water stability of a microporous acylamide-functionalized metal–organic framework via interpenetration and methyl decoration†
CrystEngComm Pub Date: 2014-08-07 DOI: 10.1039/C4CE01165A
Abstract
A microporous acylamide-functionalized MOF with a 2-fold interpenetrated and methyl decorated framework (HNUST-4) has been designed and synthesized from [Cu2(COO)4] motifs and a C2-symmetric acylamide-linking tetracarboxylate, which exhibits good water stability, permanent porosity as well as high and selective CO2 uptake at ambient temperature.
Recommended Literature
- [1] Determining chemical exchange rates of the uracil labile protons by NMR diffusion experiments†
- [2] “Bubble-in-bowl” structured metal phosphide@N, P codoped carbon via bio-assisted combustion synthesis for high-performance potassium-ion hybrid capacitors in a wide temperature range†
- [3] Numerical simulations of wall contact angle effects on droplet size during step emulsification
- [4] MS-CASPT2 studies on the mechanistic photophysics of tellurium-substituted guanine and cytosine†
- [5] Optimization of gold nanorod arrays for surface enhanced Raman spectroscopy (SERS) detection of atrazine†
- [6] Back cover
- [7] N-Heterocyclic carbene (NHC) ligands annulated to free-base porphyrins: modulation of the electronic properties of the NHC upon protonation or metallation of the porphyrin†
- [8] Cumulative author index
- [9] The aspect ratio effect on the cytotoxicity of inert nano-particles flips depending on particle thickness, and is one of the reasons for the literature inconsistency†
- [10] Ligand exchange reactions within the coordination sphere of a molybdenum η2(4e)-alkyne complex: the formation of an indole in a cascade reaction involving an alkyne and isonitrile ligands
Journal Name：CrystEngComm
Research Products
-
CAS no.: 13073-21-7
-
CAS no.: 16514-83-3
